molecular formula C20H21NO5 B8395409 1-(2-Ethoxyphenoxy)-4-phthalimido-2-butanol

1-(2-Ethoxyphenoxy)-4-phthalimido-2-butanol

Cat. No.: B8395409
M. Wt: 355.4 g/mol
InChI Key: UVOYJPOLFWKLSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-Ethoxyphenoxy)-4-phthalimido-2-butanol is a useful research compound. Its molecular formula is C20H21NO5 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H21NO5

Molecular Weight

355.4 g/mol

IUPAC Name

2-[4-(2-ethoxyphenoxy)-3-hydroxybutyl]isoindole-1,3-dione

InChI

InChI=1S/C20H21NO5/c1-2-25-17-9-5-6-10-18(17)26-13-14(22)11-12-21-19(23)15-7-3-4-8-16(15)20(21)24/h3-10,14,22H,2,11-13H2,1H3

InChI Key

UVOYJPOLFWKLSZ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=CC=C1OCC(CCN2C(=O)C3=CC=CC=C3C2=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 30 g. (0.12 mole) of 1-(2-ethoxyphenoxy)-4-chloro-2-butanol and 18.5 g. (0.10 mole) of potassium phthalimide was heated slowly to 130° C. for 10 min. and at 160° C. for one hour with stirring. The reaction mixture was extracted with 250 ml. of hot toluene. A crystalline solid separated from the toluene extract when cooled to room temperature. The solid was recrystallized from toluene and melted at 93°-95° C.
Name
1-(2-ethoxyphenoxy)-4-chloro-2-butanol
Quantity
0.12 mol
Type
reactant
Reaction Step One
Quantity
0.1 mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.